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Compound of Interest

Compound Name: 3-Bromo-2-hydroxypropanoic acid

Cat. No.: B1200398 Get Quote

Essential Safety and Handling Guide for 3-Bromo-2-
hydroxypropanoic Acid
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 3-Bromo-2-hydroxypropanoic acid. Adherence to these

procedures is vital for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: 3-Bromo-2-hydroxypropanoic acid

Molecular Formula: C₃H₅BrO₃

Hazard Summary: Based on data for similar compounds such as 3-bromopropionic acid and

other brominated carboxylic acids, 3-Bromo-2-hydroxypropanoic acid is expected to be

corrosive and can cause severe skin burns and eye damage[1][2][3][4]. It is essential to handle

this chemical with appropriate personal protective equipment and in a well-ventilated area[1][5].

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent contact with skin and eyes. The following table

summarizes the required protective gear.
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PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.[1][3][4]

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Prevents skin contact and

chemical burns.

Body Protection
A lab coat or chemical-

resistant apron.[1]

Protects against spills and

contamination of personal

clothing.

Respiratory

Use in a well-ventilated area

such as a chemical fume hood.

[1][5] A respirator may be

needed for large spills.

Minimizes inhalation of dust or

vapors.

Glove Selection and Chemical Compatibility:

The choice of glove material is critical for safe handling. The following table provides guidance

on the chemical resistance of common glove materials to similar brominated acids.
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Glove Material
Breakthrough Time
(General Guidance for
Halogenated Acids)

Recommendation

Nitrile Rubber Good to Excellent[6]

Recommended for splash

protection.[7] Immediately

replace gloves upon

contamination.[8]

Butyl Rubber Excellent

Recommended for prolonged

handling or in situations with a

higher risk of direct contact.

Butyl gloves offer good

resistance to corrosive acids.

[9]

Latex Good[6]

May be used for incidental

contact, but nitrile or butyl are

generally preferred for better

chemical resistance.

Neoprene Good

Offers good resistance to acids

and can be an alternative to

nitrile or butyl gloves.

Note: Always consult the glove manufacturer's specific chemical resistance data for the most

accurate information.

Operational and Disposal Plans
Handling and Storage:

Work in a well-ventilated area, preferably a chemical fume hood[1][5].

Avoid generating dust[1].

Keep the container tightly closed when not in use[1][5].
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Store in a cool, dry, and well-ventilated place away from incompatible materials such as

bases, reducing agents, and oxidizing agents[3][10].

Ensure eyewash stations and safety showers are readily accessible[3][4].

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention[1][3][4].

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Seek immediate medical attention[3][4].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[3][4].

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention[3][4].

Spill and Disposal Procedures:

Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

labeled container for disposal[1].

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material for disposal[1].

Disposal: Dispose of the chemical and any contaminated materials as hazardous waste in

accordance with local, regional, and national regulations. Do not dispose of it down the

drain[1][4][10].

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 3-Bromo-2-
hydroxypropanoic acid in a laboratory setting.
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Workflow for Handling 3-Bromo-2-hydroxypropanoic Acid
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Caption: Standard operating procedure for handling 3-Bromo-2-hydroxypropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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